Cas no 1255781-07-7 (3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol)

3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol is a heterocyclic phenolic compound featuring a 1,2,4-triazole moiety substituted with an isopropyl group. Its molecular structure combines the stability of the phenol group with the reactivity of the triazole ring, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound exhibits potential as a building block for agrochemicals, corrosion inhibitors, and biologically active molecules due to its ability to participate in hydrogen bonding and metal coordination. Its well-defined chemical properties and synthetic accessibility enhance its utility in research and industrial processes, particularly where tailored functionalization is required.
3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol structure
1255781-07-7 structure
Product Name:3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol
CAS No:1255781-07-7
MF:C11H13N3O
MW:203.240422010422
MDL:MFCD17779710
CID:4582449
PubChem ID:50877676
Update Time:2025-10-29

3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-[3-(1-methylethyl)-1H-1,2,4-triazol-5-yl]-
    • 3-[5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]phenol
    • 3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol
    • MDL: MFCD17779710
    • Inchi: 1S/C11H13N3O/c1-7(2)10-12-11(14-13-10)8-4-3-5-9(15)6-8/h3-7,15H,1-2H3,(H,12,13,14)
    • InChI Key: DMLGHJOLUWYGSE-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=CC(C2NN=C(C(C)C)N=2)=C1

3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol Pricemore >>

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Additional information on 3-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylphenol

3-5-(Propan-2-yl)-1H-1,2,4-Triazol-3-ylphenol: A Comprehensive Overview

The compound 3-5-(Propan-2-yl)-1H-1,2,4-triazol-3-ylphenol, also known by its CAS number CAS No. 1255781-07-7, is a fascinating molecule with a diverse range of applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and material sciences. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

Structurally, 3-5-(Propan-2-yl)-1H-1,2,4-triazol is a heterocyclic aromatic compound featuring a triazole ring fused with a phenolic group. The presence of the propan-2-yl substituent introduces steric effects and enhances the molecule's stability and reactivity. This unique combination of functional groups makes it an ideal candidate for various chemical transformations and applications.

Recent studies have highlighted the potential of CAS No. 1255781 as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antibiotics and antifungal agents due to its ability to form stable complexes with metal ions and biomolecules. Additionally, its application in agrochemicals has been investigated for its potential as a herbicide or plant growth regulator.

The synthesis of 3-(propan-substituted) derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

In terms of applications, CAS No. 1255781 has shown promise in the field of material sciences as a building block for advanced polymers and nanomaterials. Its ability to form covalent bonds with other functional groups makes it an excellent candidate for designing materials with tailored properties.

The latest research on this compound has focused on its environmental impact and biodegradability. Studies have demonstrated that under specific conditions, it can degrade into non-toxic byproducts, making it an eco-friendly alternative to traditional chemicals in various industries.

In conclusion, 3-(propan-substituted) phenolic derivatives like CAS No. 1255781 represent a significant advancement in modern chemistry. Their versatility and potential applications across multiple disciplines underscore their importance in contemporary scientific research.

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